Cas no 22887-44-1 (Adenosine5'-(tetrahydrogen triphosphate), barium salt (1:2) (8CI,9CI))
22887-44-1 structure
Product Name:Adenosine5'-(tetrahydrogen triphosphate), barium salt (1:2) (8CI,9CI)
CAS No:22887-44-1
MF:C10H12Ba2N5O13P3
MW:777.803256034851
CID:251466
PubChem ID:53384448
Update Time:2025-04-19
Adenosine5'-(tetrahydrogen triphosphate), barium salt (1:2) (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine5'-(tetrahydrogen triphosphate), barium salt (1:2) (8CI,9CI)
- 5'-Adenosinetriphosphoric acid dibarium salt
- 22887-44-1
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- Inchi: 1S/C10H16N5O13P3.2Ba/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;/q;2*+2/p-4/t4-,6-,7-,10-;;/m1../s1
- InChI Key: LSGIBXSWBNWNMM-IDIVVRGQSA-J
- SMILES: [Ba+2].[Ba+2].P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 778.775
- Monoisotopic Mass: 778.775
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 772
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 290Ų
Adenosine5'-(tetrahydrogen triphosphate), barium salt (1:2) (8CI,9CI) Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates
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